Cas no 1400644-23-6 (3,5-Dinitro-2-methylbenzotrifluoride)
1400644-23-6 structure
Product Name:3,5-Dinitro-2-methylbenzotrifluoride
CAS No:1400644-23-6
MF:C8H5F3N2O4
MW:250.131512403488
MDL:MFCD22421484
CID:3043153
Update Time:2023-11-22
3,5-Dinitro-2-methylbenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dinitro-2-methylbenzotrifluoride
- 2-METHYL-1,5-DINITRO-3-(TRIFLUOROMETHYL)BENZENE
- 2,4-Dinitro-6-(trifluoromethyl)toluene
- V2990
-
- MDL: MFCD22421484
- Inchi: 1S/C8H5F3N2O4/c1-4-6(8(9,10)11)2-5(12(14)15)3-7(4)13(16)17/h2-3H,1H3
- InChI Key: LXOMTLHUSOHRMK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 322
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6
3,5-Dinitro-2-methylbenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D480155-100mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D480155-250mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 250mg |
$121.00 | 2023-05-18 | ||
| TRC | D480155-500mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 500mg |
$184.00 | 2023-05-18 | ||
| TRC | D480155-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 1g |
$259.00 | 2023-05-18 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 1g |
1502.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-5g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 5g |
4581.00 | 2021-06-01 | |
| abcr | AB490186-1 g |
2-Methyl-1,5-dinitro-3-(trifluoromethyl)benzene; . |
1400644-23-6 | 1g |
€203.00 | 2023-04-20 | ||
| abcr | AB490186-1g |
2-Methyl-1,5-dinitro-3-(trifluoromethyl)benzene; . |
1400644-23-6 | 1g |
€203.00 | 2025-02-27 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 1g |
¥1502 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-5g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 5g |
¥4581 | 2023-09-15 |
3,5-Dinitro-2-methylbenzotrifluoride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
1400644-23-6 (3,5-Dinitro-2-methylbenzotrifluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent